Crinecerfont tosylate

• Molecular Formula: C34H36ClFN2O4S2
• Molecular Weight: 655.2 g/mol
• InChI: InChI=1S/C27H28ClFN2OS.C7H8O3S/c1-6-11-31(24(13-19-8-9-19)20-10-7-16(2)23(29)14-20)27-30-26(18(4)33-27)21-12-17(3)25(32-5)15-22(21)28;1-6-2-4-7(5-3-6)11(8,9)10/h1,7,10,12,14-15,19,24H,8-9,11,13H2,2-5H3;2-5H,1H3,(H,8,9,10)/t24-;/m0./s1
• InChIKey: QOOKFFCQUQCURA-JIDHJSLPSA-N

Crinecerfont Tosylate: FDA-Approved CRF1 Antagonist for CAH Research

Crinecerfont tosylate is a potent, selective, and orally bioavailable corticotropin-releasing factor type 1 receptor (CRF1R) antagonist with pKi values of 8.73 and 9.08 for human cloned and native CRF1 receptors, respectively [1]. It exhibits approximately 1000-fold selectivity for CRF1 over the CRF2α receptor [1]. Approved under the brand name Crenessity as adjunctive treatment to glucocorticoid replacement for classic congenital adrenal hyperplasia (CAH) in patients aged 4 years and older [2], it represents the first new therapy approved for CAH in 70 years and the first targeted therapy to demonstrate robust efficacy in both adult and pediatric populations .

Only CRF1 antagonist with FDA and EMA approval for CAH research models

Tosylate salt form matches approved drug product for translational research

Well-characterized pharmacokinetic profile supports dosing design in preclinical studies

• [1] Biochempartner. Crinecerfont hydrochloride Data Sheet. CAS No. 321839-75-2. View Source
• [2] DailyMed. CRENESSITY (crinecerfont) capsule, oral solution. FDA Label. December 10, 2024. View Source

Crinecerfont Tosylate: Why It Cannot Be Replaced

Crinecerfont tosylate is not a generic small-molecule drug but a targeted CRF1 receptor antagonist with a unique clinical profile established through the largest-ever interventional trial program in classic CAH [1]. While other CRF1 antagonists such as tildacerfont and emicerfont share a common mechanistic class, they differ substantially in binding affinity, receptor selectivity, and crucially, in the robustness of their clinical validation [2]. Notably, tildacerfont's clinical development was discontinued following failed trials, underscoring that in-class substitution is not scientifically justifiable [3]. Crinecerfont is the sole CRF1 antagonist to have received regulatory approval for CAH, supported by two pivotal phase 3 trials that demonstrated statistically significant reductions in adrenal androgens and glucocorticoid dosing versus placebo . Substituting an unapproved or less well-characterized analog would introduce substantial uncertainty regarding both efficacy and safety, and would be inappropriate for any research or clinical program requiring validated outcomes [4].

Discontinued comparators Verucerfont and pexacerfont lack completed Phase 3 data, limiting translational confidence

Salt form mismatch Free base or alternative salts may exhibit different solid-state properties and dissolution profiles

Unverified PK/PD profiles Absence of FDA-reviewed PK and drug interaction data may affect experimental reproducibility

• [1] Neurocrine Biosciences. Phase 3 CAHtalyst Program. Release Details. View Source
• [2] CSNpharm. CRF Receptor Product Listing. Emicerfont (CSN22166) and Crinecerfont (CSN33119). View Source
• [3] Investing.com. Professional Research: Wall Street Examines Neurocrine Biosciences Expectations. May 13, 2024. View Source
• [4] Alomair O, et al. CRF1 receptor antagonists in congenital adrenal hyperplasia: A systematic review and meta-analysis. Pharmacological Research - Reports. 2025;3:100033. DOI: 10.1016/j.prr.2025.100033. View Source

Comparative Evidence: Crinecerfont vs. Other CRF1 Antagonists

Regulatory Approval vs. Verucerfont

Crinecerfont tosylate demonstrates exceptionally high binding affinity for the CRF1 receptor, with pKi values of 8.73 and 9.08 for human cloned and native CRF1 receptors, respectively . In contrast, the related CRF1 antagonist emicerfont exhibits an IC50 of 66 nM [1], corresponding to a substantially lower affinity. Furthermore, crinecerfont displays approximately 1000-fold selectivity for CRF1 over the CRF2α receptor, minimizing off-target effects on the CRF2 pathway [2].

Regulatory Approval vs. Verucerfont

Head-to-head

Phase 3 completion & global approval vs. Phase 1 only

Highest development stage evidence supports research selection

Verucerfont discontinued prior to Phase 2

Evidence Dimension	CRF1 receptor binding affinity
Target Compound Data	pKi = 8.73 (human cloned), pKi = 9.08 (native)
Comparator Or Baseline	Emicerfont: IC50 = 66 nM
Quantified Difference	Crinecerfont pKi 8.73 corresponds to Ki ≈ 1.9 nM; emicerfont IC50 ≈ 66 nM, representing a >30-fold higher affinity for crinecerfont.
Conditions	Human cloned and native CRF1 receptor binding assays

Why This Matters

Higher receptor affinity enables lower effective dosing and potentially fewer off-target effects, which is critical for long-term pediatric CAH management.

• [1] CSNpharm. Emicerfont (CSN22166) Product Information. CAS 786701-13-1. View Source
• [2] Biochempartner. Crinecerfont hydrochloride Data Sheet. CAS No. 321839-75-2. View Source

Androstenedione Reduction in Pediatric CAH

In the randomized, double-blind, placebo-controlled Phase 3 CAHtalyst Pediatric Study (NCT04806451), crinecerfont demonstrated a robust reduction in androstenedione (A4), a key adrenal androgen marker, at week 4 [1]. Patients receiving crinecerfont (n=69) experienced a mean decrease of -197 ng/dL, while those on placebo (n=34) showed a mean increase of +71 ng/dL [2]. The least-squares mean difference (LSMD) was -268 ng/dL (95% CI: -403 to -132; P=0.0002) [3].

Androstenedione Reduction (Pediatric)

Phase 3 endpoint

−197 ng/dL vs. +71 ng/dL (placebo); LSMD −268 ng/dL (P

Reported androstenedione endpoint context for CAH biomarker studies

Week 4 data; 2:1 randomization

Glucocorticoid Dose Reduction

Phase 3 endpoint

Adults: −27.3% vs. +4.2% placebo; Pediatrics: −18.0% vs. +5.6% placebo

Reported glucocorticoid-sparing endpoint context

Week 24/28; n=182 adults, n=103 pediatric

ACTH & 17-OHP vs. Verucerfont

Cross-study

Crinecerfont ACTH: −57 to −62%, 17-OHP: ~−70%; Verucerfont ACTH: >−40%, 17-OHP: ~−27%

Supports pharmacodynamic biomarker research context

Cross-study comparison; different dosing durations

Pharmacokinetic Profile

FDA-reviewed

Effective half-life ~14 h; Tmax 4 h; CYP3A4 substrate

Supports PK modeling and study design

Package insert data; verucerfont PK limited

Tosylate Salt Identity

Supporting evidence

Tosylate MW 655.2 vs. free base MW 483.0; crystalline salt form

Ensures translational fidelity with approved drug product

Tosylate used in GMP manufacturing

Evidence Dimension	Change in androstenedione (A4) from baseline at week 4
Target Compound Data	-197 ng/dL decrease
Comparator Or Baseline	Placebo: +71 ng/dL increase
Quantified Difference	LSMD = -268 ng/dL; P=0.0002
Conditions	Phase 3 CAHtalyst Pediatric Study; n=103; 4-week glucocorticoid-stable period

Why This Matters

This represents the pivotal efficacy endpoint that supported FDA approval, providing a clinically meaningful and statistically significant androgen reduction.

• [1] Fechner P, et al. Crinecerfont Found to Lower Androstenedione Levels in Pediatric Patients with Congenital Adrenal Hyperplasia. Applied Clinical Trials Online. August 29, 2024. View Source
• [2] Sarafoglou K, et al. Phase 3 Trial of Crinecerfont in Pediatric Congenital Adrenal Hyperplasia. New England Journal of Medicine. 2024. DOI: 10.1056/NEJMoa2402457. View Source
• [3] SAT-442. Crinecerfont Enables Reduction of Glucocorticoid Doses While Maintaining or Improving Androstenedione. IU ScholarWorks. October 22, 2025. View Source

Glucocorticoid Dose Reduction vs. Placebo

In the Phase 3 CAHtalyst Adult Study (n=182), crinecerfont enabled a significant reduction in daily glucocorticoid dose at week 24 [1]. The crinecerfont group achieved a 27.3% reduction in glucocorticoid dose, compared to a 10.3% reduction in the placebo group [2]. This 17.0 percentage point greater reduction is both statistically significant (P<0.001) and clinically meaningful, as 63% of crinecerfont-treated patients attained physiologic glucocorticoid dosing levels, thereby reducing long-term steroid-related comorbidities .

Glucocorticoid Dose Reduction

Phase 3 endpoint

Adults: −27.3% vs. +4.2% placebo; Pediatrics: −18.0% vs. +5.6% placebo

Reported glucocorticoid-sparing endpoint context

Week 24/28; n=182 adults, n=103 pediatric

Evidence Dimension	Percent change in daily glucocorticoid dose from baseline
Target Compound Data	-27.3%
Comparator Or Baseline	Placebo: -10.3%
Quantified Difference	17.0 percentage points greater reduction; P<0.001
Conditions	Phase 3 CAHtalyst Adult Study; 24-week treatment period

Why This Matters

Reducing glucocorticoid burden is a primary therapeutic goal in CAH to mitigate long-term metabolic and cardiovascular complications.

• [1] Vaid S, et al. More Benefits Reported With Crinecerfont in Adults, Kids With CAH. MedPage Today. May 15, 2025. View Source
• [2] Auchus RJ, et al. Phase 3 Trial of Crinecerfont in Adult Congenital Adrenal Hyperplasia. New England Journal of Medicine. 2024. DOI: 10.1056/NEJMoa2402458. View Source

ACTH and 17-OHP Biomarker Comparison vs. Verucerfont

Crinecerfont consistently suppresses ACTH, the upstream driver of adrenal androgen excess in CAH. In Phase 2 studies, crinecerfont reduced ACTH by 66% in adults and 57% in adolescents after 14 days of treatment . Pooled meta-analysis of Phase 2 data for CRF1 antagonists showed a mean ACTH decrease of -57.86% (CI -71.15 to -44.58%), with crinecerfont driving the majority of this effect [1]. In Phase 3, crinecerfont reduced ACTH by 65% to 72% from baseline during the initial 4-week glucocorticoid-stable period .

ACTH & 17-OHP vs. Verucerfont

Cross-study

Crinecerfont ACTH: −57 to −62%, 17-OHP: ~−70%; Verucerfont ACTH: >−40%, 17-OHP: ~−27%

Supports pharmacodynamic biomarker research context

Cross-study comparison; different dosing durations

Evidence Dimension	Percent reduction in ACTH from baseline
Target Compound Data	66% (adults), 57% (adolescents) in Phase 2; 65-72% in Phase 3
Comparator Or Baseline	Placebo: minimal to no change (not specifically quantified in these studies)
Quantified Difference	Absolute reduction of 57-72% vs. baseline, significantly greater than placebo
Conditions	Phase 2 and Phase 3 CAHtalyst trials; stable glucocorticoid background

Why This Matters

ACTH reduction directly validates the CRF1 antagonism mechanism and predicts downstream androgen control.

• [1] Alomair O, et al. CRF1 receptor antagonists in congenital adrenal hyperplasia: A systematic review and meta-analysis. Pharmacological Research - Reports. 2025;3:100033. DOI: 10.1016/j.prr.2025.100033. View Source

Pharmacokinetics: Half-Life and Dosing

Crinecerfont tosylate exhibits a favorable pharmacokinetic profile supportive of twice-daily oral dosing. Its effective half-life is approximately 14 hours, with a mean apparent clearance of 3.5 L/h (CV% 37%) [1]. Steady-state is achieved in approximately 7 days with an accumulation ratio of 1.4 [2]. The drug is primarily metabolized by CYP3A4 and, to a lesser extent, CYP2B6 [3]. This profile distinguishes crinecerfont from other CRF1 antagonists that may have shorter half-lives or less favorable metabolic profiles.

Pharmacokinetic Profile

FDA-reviewed

Effective half-life ~14 h; Tmax 4 h; CYP3A4 substrate

Supports PK modeling and study design

Package insert data; verucerfont PK limited

Evidence Dimension	Pharmacokinetic half-life
Target Compound Data	14 hours effective half-life
Comparator Or Baseline	Other CRF1 antagonists (e.g., tildacerfont) have half-lives not specified in available data; class-level comparison inferred.
Quantified Difference	14-hour half-life enables twice-daily dosing, which may improve adherence compared to more frequent regimens.
Conditions	Human PK studies in adult and pediatric CAH patients

Why This Matters

A 14-hour half-life supports convenient twice-daily dosing, enhancing patient adherence, particularly in the pediatric population.

• [1] MedLibrary. Crenessity (Neurocrine Biosciences, Inc.): FDA Package Insert, Page 4. December 10, 2024. View Source
• [2] DailyMed. CRENESSITY (crinecerfont) capsule, oral solution. FDA Label. December 10, 2024. View Source
• [3] RxReasoner. Crinecerfont Pharmacokinetics Summary. View Source

Tosylate Salt vs. Free Base

A systematic review and meta-analysis of CRF1 receptor antagonists in CAH directly compared crinecerfont and tildacerfont [1]. The analysis found that crinecerfont demonstrated greater efficacy than tildacerfont in reducing 17-hydroxyprogesterone (17-OHP) and androstenedione [2]. Specifically, crinecerfont reduced 17-OHP by 6049.40 ng/dL (95% CI: -6665.23 to -5433.58 ng/dL) and androstenedione by 313.58 ng/dL (95% CI: -400.14 to -227.02 ng/dL) in Phase 3 trials [3]. Tildacerfont, while showing some efficacy, did not achieve the same magnitude of reduction and its clinical development was discontinued [4].

Tosylate Salt Identity

Supporting evidence

Tosylate MW 655.2 vs. free base MW 483.0; crystalline salt form

Ensures translational fidelity with approved drug product

Tosylate used in GMP manufacturing

Evidence Dimension	Reduction in 17-OHP and androstenedione
Target Compound Data	17-OHP: -6049.40 ng/dL; A4: -313.58 ng/dL
Comparator Or Baseline	Tildacerfont: lower magnitude of reduction (exact values not pooled in meta-analysis but qualitatively inferior)
Quantified Difference	Crinecerfont superior for both biomarkers; meta-analysis supports greater efficacy.
Conditions	Pooled Phase 2 and Phase 3 clinical trial data

Why This Matters

This head-to-head meta-analysis provides robust evidence that crinecerfont is the more efficacious CRF1 antagonist for CAH, justifying its selection over tildacerfont.

• [1] Alomair O, et al. CRF1 receptor antagonists in congenital adrenal hyperplasia: A systematic review and meta-analysis. Pharmacological Research - Reports. 2025;3:100033. DOI: 10.1016/j.prr.2025.100033. View Source
• [2] Alomair O, et al. CRF1 receptor antagonists in congenital adrenal hyperplasia: A systematic review and meta-analysis. Pharmacological Research - Reports. 2025;3:100033. DOI: 10.1016/j.prr.2025.100033. View Source
• [3] Alomair O, et al. CRF1 receptor antagonists in congenital adrenal hyperplasia: A systematic review and meta-analysis. Pharmacological Research - Reports. 2025;3:100033. DOI: 10.1016/j.prr.2025.100033. View Source
• [4] Investing.com. Professional Research: Wall Street Examines Neurocrine Biosciences Expectations. May 13, 2024. View Source

Crinecerfont Tosylate: Validated Research Applications in CAH

Preclinical Pharmacodynamics in Adrenal Androgen Excess

Crinecerfont tosylate is the definitive tool compound for investigating CRF1 receptor antagonism in congenital adrenal hyperplasia (CAH) models. Its high potency (pKi 8.73-9.08) and 1000-fold selectivity over CRF2 ensure that observed effects are specifically mediated through CRF1 blockade . Researchers can confidently attribute phenotypic changes in adrenal androgen production to this mechanism, a crucial advantage for mechanistic studies [1].

Glucocorticoid-Sparing Endpoint Modeling

Given its established efficacy and safety profile from the pivotal CAHtalyst program, crinecerfont serves as the gold-standard active comparator for any novel therapy targeting classic CAH. Regulatory precedents set by the FDA approval provide a clear benchmark for demonstrating superiority or non-inferiority in androgen control and glucocorticoid dose reduction .

Pharmacokinetic Modeling and Drug-Drug Interaction (CYP3A4)

Crinecerfont's well-characterized PK profile (14-hour half-life, primarily CYP3A4 metabolism) makes it a valuable probe for studying CYP3A4-mediated drug interactions in the context of chronic endocrine disorders [2]. Researchers can utilize crinecerfont to investigate the impact of CYP3A4 inhibitors or inducers on CRF1 antagonist exposure and efficacy, with direct translational relevance to clinical practice [3].

Pediatric CAH and Juvenile Toxicology

In clinical settings, crinecerfont (as Crenessity) is indicated for adjunctive treatment of classic CAH in patients aged 4 years and older [4]. Its ability to enable significant glucocorticoid dose reductions while maintaining androgen control addresses a major unmet need in long-term CAH management [5]. This application is directly supported by Phase 3 data showing 27.3% dose reduction in adults and 18% in pediatric patients [6].

Application

Selection Property

Validation Focus

Preclinical pharmacodynamics in adrenal androgen excess

Phase 2/3 biomarker validation dataset

ACTH and 17-OHP reduction benchmarking

Glucocorticoid-sparing endpoint modeling

Only CRF1 antagonist with Phase 3 dose-reduction evidence

Glucocorticoid dose reduction endpoint validation

PK modeling and DDI (CYP3A4) studies

FDA-reviewed PK profile (half-life, food effect)

CYP3A4-mediated metabolism and exposure dataset

Pediatric CAH research and juvenile toxicology

Completed Phase 3 pediatric safety and efficacy data

Pediatric endpoint context and age-stratified analysis

• [1] Biochempartner. Crinecerfont hydrochloride Data Sheet. CAS No. 321839-75-2. View Source
• [2] MedLibrary. Crenessity (Neurocrine Biosciences, Inc.): FDA Package Insert, Page 4. December 10, 2024. View Source
• [3] RxReasoner. Crinecerfont Pharmacokinetics Summary. View Source
• [4] DailyMed. CRENESSITY (crinecerfont) capsule, oral solution. FDA Label. December 10, 2024. View Source
• [5] Sarafoglou K. Kyriakie Sarafoglou, MD, discusses crinecerfont FDA approval for congenital adrenal hyperplasia. Contemporary Pediatrics. January 14, 2025. View Source
• [6] Vaid S, et al. More Benefits Reported With Crinecerfont in Adults, Kids With CAH. MedPage Today. May 15, 2025. View Source